Cas no 2228251-52-1 (1-1-(2-bromo-5-fluorophenyl)cyclopropylethan-1-one)

• Product Name: 1-1-(2-bromo-5-fluorophenyl)cyclopropylethan-1-one
• CAS No: 2228251-52-1
• MF: C₁₁H₁₀BrFO
• MW: 257.098906040192
• CID: 6143446
• PubChem ID: 165944976
• Update Time: 2025-06-14

1-1-(2-bromo-5-fluorophenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-bromo-5-fluorophenyl)cyclopropylethan-1-one
• 1-[1-(2-bromo-5-fluorophenyl)cyclopropyl]ethan-1-one
• EN300-1938397
• 2228251-52-1

• Inchi： 1S/C11H10BrFO/c1-7(14)11(4-5-11)9-6-8(13)2-3-10(9)12/h2-3,6H,4-5H2,1H3
• InChI Key： DILUCSRHASZLJF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C1(C(C)=O)CC1)F

Computed Properties

• Exact Mass: 255.98991g/mol
• Monoisotopic Mass: 255.98991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-1-(2-bromo-5-fluorophenyl)cyclopropylethan-1-one

Recent Advances in the Study of 1-1-(2-bromo-5-fluorophenyl)cyclopropylethan-1-one (CAS: 2228251-52-1): A Comprehensive Research Brief

The compound 1-1-(2-bromo-5-fluorophenyl)cyclopropylethan-1-one (CAS: 2228251-52-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and halogenated phenyl structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

One of the key areas of interest is the synthetic pathway of 1-1-(2-bromo-5-fluorophenyl)cyclopropylethan-1-one. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthesis route that improves yield and purity. The method involves a multi-step process starting from 2-bromo-5-fluorobenzaldehyde, followed by cyclopropanation and subsequent ketone formation. This advancement addresses previous challenges related to scalability and reproducibility, making the compound more accessible for research and development.

Pharmacological evaluations have revealed that 1-1-(2-bromo-5-fluorophenyl)cyclopropylethan-1-one exhibits notable activity against specific enzyme targets, particularly in the context of inflammatory and oncological pathways. In vitro studies demonstrated its inhibitory effects on cyclooxygenase-2 (COX-2) and certain kinases involved in cell proliferation. These findings suggest potential applications in treating conditions such as rheumatoid arthritis and certain cancers, although further in vivo studies are required to validate these effects.

Another significant development is the exploration of the compound's mechanism of action. Research utilizing X-ray crystallography and molecular docking simulations has provided insights into its binding interactions with target proteins. These studies highlight the role of the bromo-fluorophenyl moiety in enhancing binding affinity and selectivity, which could inform the design of derivatives with improved therapeutic profiles.

Despite these promising results, challenges remain in the development of 1-1-(2-bromo-5-fluorophenyl)cyclopropylethan-1-one as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research aims to tackle these hurdles, with preliminary data indicating that prodrug approaches and nanoparticle-based delivery systems may enhance its pharmacokinetic properties.

In conclusion, 1-1-(2-bromo-5-fluorophenyl)cyclopropylethan-1-one represents a compelling area of study in chemical biology and drug discovery. Its unique structural features and pharmacological activities make it a valuable candidate for further investigation. Continued research efforts are expected to elucidate its full therapeutic potential and pave the way for clinical applications.